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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B15602339 Get Quote

Technical Guide: 25-Desacetyl Rifampicin-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 25-Desacetyl Rifampicin-d3, a key

metabolite of the front-line tuberculosis drug, Rifampicin. This document consolidates critical

information regarding its chemical identity, commercial availability, and analytical

methodologies for its quantification.

Chemical Identity and Suppliers
25-Desacetyl Rifampicin-d3 is the deuterated form of 25-Desacetyl Rifampicin, the primary

and microbiologically active metabolite of Rifampicin. The deuterium labeling provides a

valuable internal standard for pharmacokinetic and metabolic studies, enabling precise

quantification in complex biological matrices.

While a specific CAS number for the deuterated form is not consistently assigned, the CAS

number for the unlabeled compound is 16783-99-6. This number is frequently used for

reference by suppliers of the deuterated analogue.

Several reputable suppliers offer 25-Desacetyl Rifampicin-d3 for research purposes. Notable

suppliers include:

LGC Standards
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CymitQuimica

Pharmaffiliates

BioOrganics

United States Biological

Physicochemical and Quantitative Data
A summary of the key quantitative data for 25-Desacetyl Rifampicin-d3 is presented below.

Property Value Source

Molecular Formula C₄₁H₅₃D₃N₄O₁₁
Pharmaffiliates, BioOrganics,

United States Biological

Molecular Weight 783.92 g/mol
CymitQuimica, Pharmaffiliates,

United States Biological

Appearance
Reddish-orange to Brown-

orange Solid

Pharmaffiliates, United States

Biological

Purity
>85% or >98% (Varies by

supplier)
LGC Standards, BioOrganics

Storage Conditions

2-8°C, Amber Vial,

Refrigerator, Under Inert

Atmosphere

Pharmaffiliates

Metabolic Pathway
Rifampicin is primarily metabolized in the liver to its active metabolite, 25-Desacetyl Rifampicin.

This biotransformation is a critical aspect of its overall pharmacological profile.
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Caption: Metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin.

Experimental Protocols
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The quantification of 25-Desacetyl Rifampicin, often alongside its parent drug Rifampicin, is

crucial for pharmacokinetic and drug metabolism studies. High-performance liquid

chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the most

common and robust analytical method employed.

Quantification of 25-Desacetyl Rifampicin in Human
Plasma via LC-MS/MS
This protocol outlines a general procedure for the analysis of 25-Desacetyl Rifampicin in a

biological matrix.

1. Sample Preparation:

To 100 µL of human plasma, add a known concentration of the internal standard, 25-
Desacetyl Rifampicin-d3.

Precipitate proteins by adding 300 µL of acetonitrile.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

LC Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is typically used.

Mobile Phase: A gradient elution with a mixture of water with 0.1% formic acid (Solvent A)

and acetonitrile with 0.1% formic acid (Solvent B) is common.

Flow Rate: A flow rate of 0.3 mL/min is often employed.

Injection Volume: 5-10 µL.
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Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode is used.

MRM Transitions: Specific multiple reaction monitoring (MRM) transitions for 25-Desacetyl

Rifampicin and its deuterated internal standard are monitored for quantification.
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Caption: Experimental workflow for LC-MS/MS quantification.

To cite this document: BenchChem. [25-Desacetyl Rifampicin-d3 CAS number and supplier].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602339#25-desacetyl-rifampicin-d3-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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